Cas no 158229-19-7 (2,5,7-Trimethyl-3H-imidazo4,5-bpyridine)

• Product Name: 2,5,7-Trimethyl-3H-imidazo4,5-bpyridine
• CAS No: 158229-19-7
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• CID: 1336066
• PubChem ID: 15284241
• Update Time: 2025-06-08

2,5,7-Trimethyl-3H-imidazo4,5-bpyridine Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[4,5-b]pyridine, 2,5,7-trimethyl-
• 2,​5,​7-​Trimethyl-3H-​imidazo[4,​5-​b]​pyridine
• 2,5,7-trimethyl-3H-Imidazo[4,5-b]pyridine
• 158229-19-7
• DA-09804
• SCHEMBL21263297
• MGYOAHVPXJUFPN-UHFFFAOYSA-N
• 2,?5,?7-?Trimethyl-3H-?imidazo[4,?5-?b]?pyridine
• 2,5,7-trimethyl-1H-imidazo[4,5-b]pyridine
• SCHEMBL1917446
• 2,5,7-Trimethyl-3H-imidazo4,5-bpyridine

• Inchi： 1S/C9H11N3/c1-5-4-6(2)10-9-8(5)11-7(3)12-9/h4H,1-3H3,(H,10,11,12)
• InChI Key： MGYOAHVPXJUFPN-UHFFFAOYSA-N
• SMILES： N1C(C)=NC2C1=C(C)C=C(C)N=2

Computed Properties

• Exact Mass: 161.09543
• Monoisotopic Mass: 161.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57

Additional information on 2,5,7-Trimethyl-3H-imidazo4,5-bpyridine

Comprehensive Overview of 2,5,7-Trimethyl-3H-imidazo[4,5-b]pyridine (CAS No. 158229-19-7)

2,5,7-Trimethyl-3H-imidazo[4,5-b]pyridine (CAS No. 158229-19-7) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the imidazopyridine family, a class of molecules known for their diverse biological activities. Researchers are particularly interested in its potential applications in drug development, especially in targeting enzymes and receptors involved in various metabolic pathways.

The molecular structure of 2,5,7-Trimethyl-3H-imidazo[4,5-b]pyridine features a fused ring system, combining imidazole and pyridine moieties. This configuration enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies have explored its role as a precursor for designing novel small-molecule inhibitors, which are crucial in treating diseases like cancer and inflammation. The compound's methyl groups at positions 2, 5, and 7 further modulate its electronic properties, influencing its binding affinity to biological targets.

In the context of current research trends, 2,5,7-Trimethyl-3H-imidazo[4,5-b]pyridine aligns with the growing demand for precision medicine and targeted therapies. Its ability to interact with specific proteins has sparked interest in computational drug design, where in silico models predict its efficacy. Additionally, the compound's relevance to neurodegenerative diseases and metabolic disorders has been a focal point, as scientists seek to unravel its mechanistic pathways.

From an industrial perspective, the synthesis of 2,5,7-Trimethyl-3H-imidazo[4,5-b]pyridine involves multi-step organic reactions, often requiring catalytic methods to improve yield and purity. Advances in green chemistry have also influenced its production, with researchers exploring solvent-free and energy-efficient protocols. These innovations address the global push for sustainable manufacturing, a topic highly searched in academic and industrial circles.

The compound's physicochemical properties, such as solubility and lipophilicity, are critical for its drug-likeness assessment. Recent publications highlight its moderate logP value, suggesting favorable membrane permeability—a key factor in oral bioavailability. Such data are invaluable for medicinal chemists optimizing lead compounds for clinical trials.

Beyond pharmaceuticals, 2,5,7-Trimethyl-3H-imidazo[4,5-b]pyridine has potential applications in material science. Its conjugated system and electron-rich nature make it a candidate for developing organic semiconductors and fluorescent probes. These applications resonate with the rising interest in smart materials and bioimaging technologies, frequently searched topics in interdisciplinary research.

In summary, 2,5,7-Trimethyl-3H-imidazo[4,5-b]pyridine (CAS No. 158229-19-7) represents a versatile scaffold with broad scientific implications. Its integration into drug discovery, sustainable synthesis, and advanced materials underscores its relevance in modern chemistry. As research progresses, this compound is poised to contribute significantly to solving pressing challenges in health and technology.